Cas no 15088-29-6 (N,N'-Dicyclohexylterephthalamide)

• Product Name: N,N'-Dicyclohexylterephthalamide
• CAS No: 15088-29-6
• MF: C₂₀H₂₈N₂O₂
• MW: 328.448525428772
• MDL: MFCD00091281
• CID: 194011
• PubChem ID: 306643
• Update Time: 2025-04-23

N,N'-Dicyclohexylterephthalamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxamide,N1,N4-dicyclohexyl-
• 4-N,4-N-dicyclohexylbenzene-1,4-dicarboxamide
• N,N-DICYCLOHEXYLBENZENE-1,4-DICARBOXAMIDE
• N,N'-DICYCLOHEXYLTEREPHTHALAMIDE
• 1,4-Terephthalsaeure-bis-(monocyclohexylamid)
• AC1LGF5W
• AG-D-97642
• BIM-0048086.P001
• CBMicro_048206
• CTK4C6798
• N,N'-dicyclohexyl-terephthalamide
• Oprea1_529181
• SureCN812387
• Terephthalsaeure-N,N'-dicyclohexyl-diamid
• N1,N4-Dicyclohexylterephthalamide
• 1,4-Benzenedicarboxamide, N,N'-dicyclohexyl-
• NSC204329
• Oprea1_487303
• BVXGBMBOZMRULW-UHFFFAOYSA-N
• ST50446099
• 1,4-Benzenedicarboxamide, N1,N4-dicyclohexyl-
• 1-N,4-N-dicyclohexylbenzene-1,4-dicarboxamide
• N-cyclohexyl[4-(N-cyclohexylcarbamoyl)phenyl]carboxamide
• AKOS001457255
• NSC-204329
• AS-66482
• N1,N4-DICYCLOHEXYLBENZENE-1,4-DICARBOXAMIDE
• 15088-29-6
• Z54614655
• SCHEMBL126657
• A11108
• N,N'-Dicyclohexylterephthalamide

• MDL： MFCD00091281
• Inchi： 1S/C20H28N2O2/c23-19(21-17-7-3-1-4-8-17)15-11-13-16(14-12-15)20(24)22-18-9-5-2-6-10-18/h11-14,17-18H,1-10H2,(H,21,23)(H,22,24)
• InChI Key： BVXGBMBOZMRULW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(NC1CCCCC1)=O)NC1CCCCC1

Computed Properties

• Exact Mass: 328.21524
• Monoisotopic Mass: 328.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 4.1

Experimental Properties

• Density: 1.12
• Boiling Point: 571.4°Cat760mmHg
• Flash Point: 196.8°C
• Refractive Index: 1.565
• PSA: 58.2
• LogP: 4.59340

Additional information on N,N'-Dicyclohexylterephthalamide

Introduction to N,N'-Dicyclohexylterephthalamide (CAS No. 15088-29-6)

N,N'-Dicyclohexylterephthalamide, identified by the chemical abstracts service number 15088-29-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This white crystalline powder is widely recognized for its utility as an intermediate in the synthesis of various polymers and specialty chemicals. The compound's unique structure, featuring a terephthalic acid backbone with two cyclohexylamido groups, contributes to its versatility in industrial and laboratory applications.

The synthesis of N,N'-Dicyclohexylterephthalamide typically involves the reaction between terephthalic acid and cyclohexylamine under controlled conditions. This process yields the desired product with high purity, making it a preferred choice for further chemical modifications. The presence of bulky cyclohexyl groups enhances the compound's solubility in organic solvents, facilitating its use in various chemical reactions and polymerizations.

In recent years, N,N'-Dicyclohexylterephthalamide has garnered attention in the development of advanced materials, particularly in the realm of high-performance polymers. Its incorporation into polyamide chains improves mechanical strength and thermal stability, making it an excellent candidate for applications in aerospace, automotive, and electronics industries. The compound's ability to form strong intermolecular interactions also contributes to its effectiveness as a crosslinking agent in polymer composites.

Moreover, research has highlighted the potential of N,N'-Dicyclohexylterephthalamide in pharmaceutical applications. Studies have demonstrated its role as a precursor in the synthesis of novel bioactive molecules. The amide functional groups present in its structure allow for further derivatization, enabling the development of compounds with therapeutic properties. For instance, derivatives of N,N'-Dicyclohexylterephthalamide have been explored for their anti-inflammatory and antimicrobial effects, showcasing its significance in medicinal chemistry.

The compound's stability under various environmental conditions has also been a subject of interest. Investigations have revealed that N,N'-Dicyclohexylterephthalamide maintains its structural integrity at elevated temperatures and exhibits minimal degradation when exposed to moisture. These characteristics make it a reliable component in industrial processes where consistency and durability are paramount.

Recent advancements in computational chemistry have further elucidated the reactivity patterns of N,N'-Dicyclohexylterephthalamide. Molecular modeling studies have provided insights into its interaction with other molecules, aiding in the design of more efficient synthetic routes. These computational approaches have also been instrumental in predicting the compound's behavior under different reaction conditions, thereby optimizing its use in industrial applications.

The environmental impact of N,N'-Dicyclohexylterephthalamide has also been evaluated through green chemistry principles. Efforts have been made to develop sustainable synthetic methodologies that minimize waste generation and reduce energy consumption. Such initiatives align with global trends toward eco-friendly chemical processes, ensuring that the production and application of this compound remain environmentally responsible.

In conclusion, N,N'-Dicyclohexylterephthalamide (CAS No. 15088-29-6) is a multifaceted compound with broad applications across multiple industries. Its role as an intermediate in polymer synthesis, its potential in pharmaceutical development, and its stability under various conditions underscore its importance. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation in both academic and industrial settings.